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Compound of Interest

Compound Name: SMBA1

Cat. No.: B15580956

Get Quote

For researchers, scientists, and professionals in drug development, ensuring a safe laboratory

environment is paramount. The proper handling and disposal of chemical compounds are

critical components of this responsibility. This document provides essential safety and logistical

information for the proper disposal of SMBA1, a high-affinity and selective activator of Bax.

SMBA1 Chemical and Physical Properties
A thorough understanding of a compound's properties is the first step toward safe handling and

disposal. The following table summarizes the key quantitative data for SMBA1.[1][2]
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Property Value

Molecular Weight 315.32 g/mol

Formula C₂₀H₁₃NO₃

Appearance Solid, White to Beige Powder

Melting Point/Range 125 - 129 °C / 257 - 264.2 °F

Boiling Point/Range 228 °C / 442.4 °F

Flash Point 180 °C / 356 °F

Purity ≥98% (HPLC)

Storage Temperature -20°C

Hazard Identification and Safety Precautions
SMBA1 is classified as hazardous.[2] It is harmful if swallowed and is suspected of causing

genetic defects.[3] Therefore, strict adherence to safety protocols is mandatory during handling

and disposal.

Key Hazard Statements:

Harmful if swallowed.[2][3]

Suspected of causing genetic defects.[3]

Essential Personal Protective Equipment (PPE):

Eye Protection: Wear approved safety glasses or goggles.[2]

Hand Protection: Wear appropriate chemical-resistant gloves.[2]

Body Protection: Wear a lab coat or other protective clothing to prevent skin exposure.[2]

Respiratory Protection: If dust formation is likely, use a NIOSH-approved respirator.
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Step-by-Step Disposal Protocol for SMBA1
The following procedure outlines the recommended steps for the safe disposal of SMBA1
waste. This protocol is based on general best practices for hazardous chemical waste disposal

and should be adapted to comply with your institution's and local regulations.

1. Waste Segregation and Collection:

Solid Waste:

Collect all solid SMBA1 waste, including contaminated consumables (e.g., weighing

paper, pipette tips, gloves), in a dedicated, clearly labeled hazardous waste container.

The container must be made of a material compatible with the chemical and have a

secure lid to prevent spills and exposure.

Do not mix SMBA1 waste with other chemical waste streams unless explicitly permitted by

your institution's environmental health and safety (EHS) office.

Liquid Waste (Solutions):

If SMBA1 is in a solvent, collect the liquid waste in a sealed, leak-proof, and clearly

labeled hazardous waste container.

The label should include the chemical name ("SMBA1"), the solvent used, and the

approximate concentration.

Never dispose of SMBA1 solutions down the drain.[4]

Empty Containers:

"Empty" containers that held SMBA1 should be treated as hazardous waste unless triple-

rinsed with a suitable solvent.

The rinsate from cleaning the container must be collected and disposed of as hazardous

liquid waste.

2. Labeling and Storage:
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All waste containers must be clearly labeled with "Hazardous Waste," the full chemical name

("SMBA1"), and any other information required by your institution.

Store the waste containers in a designated, secure area away from incompatible materials

such as strong oxidizing agents and strong bases.[2]

The storage area should be well-ventilated.

3. Arranging for Disposal:

Contact your institution's EHS office or a licensed hazardous waste disposal contractor to

arrange for the pickup and disposal of the SMBA1 waste.

Provide them with accurate information about the waste, including its composition and

quantity.

Follow all instructions provided by the EHS office or the disposal contractor.

Experimental Workflow for SMBA1 Disposal
The following diagram illustrates the logical workflow for the proper disposal of SMBA1, from

waste generation to final disposal.
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Click to download full resolution via product page

Logical workflow for the proper disposal of SMBA1.

Disclaimer: This information is intended as a guide and does not replace the specific protocols

and regulations of your institution. Always consult your institution's Environmental Health and

Safety (EHS) office for detailed procedures and requirements for hazardous waste disposal.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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